Cas no 2229239-31-8 (3-amino-3-(3-bromo-4-methoxyphenyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(3-bromo-4-methoxyphenyl)cyclobutan-1-ol
• CAS No: 2229239-31-8
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6407348
• PubChem ID: 165695564
• Update Time: 2025-10-25

3-amino-3-(3-bromo-4-methoxyphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-bromo-4-methoxyphenyl)cyclobutan-1-ol
• EN300-1907105
• 2229239-31-8

• Inchi： 1S/C11H14BrNO2/c1-15-10-3-2-7(4-9(10)12)11(13)5-8(14)6-11/h2-4,8,14H,5-6,13H2,1H3
• InChI Key： HGRYQQUBGVRYMP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(CC(C1)O)N)OC

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino-3-(3-bromo-4-methoxyphenyl)cyclobutan-1-ol

Comprehensive Overview of 3-amino-3-(3-bromo-4-methoxyphenyl)cyclobutan-1-ol (CAS No. 2229239-31-8)

The compound 3-amino-3-(3-bromo-4-methoxyphenyl)cyclobutan-1-ol (CAS No. 2229239-31-8) is a cyclobutane derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including the 3-bromo-4-methoxyphenyl moiety and the cyclobutan-1-ol ring, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.

One of the key reasons for the growing interest in 3-amino-3-(3-bromo-4-methoxyphenyl)cyclobutan-1-ol is its versatility in medicinal chemistry. The presence of both an amino group and a hydroxyl group on the cyclobutane ring allows for further functionalization, enabling the creation of diverse derivatives. This adaptability aligns with current trends in personalized medicine, where researchers seek modular compounds to tailor treatments for specific patient needs. Additionally, the bromo substituent offers opportunities for cross-coupling reactions, a hot topic in modern synthetic chemistry.

In the context of green chemistry, 3-amino-3-(3-bromo-4-methoxyphenyl)cyclobutan-1-ol has been explored as a building block for sustainable synthesis. With the increasing demand for eco-friendly pharmaceutical production, this compound’s potential to reduce waste and improve atom economy is highly relevant. Recent studies have investigated its use in catalytic processes, such as palladium-catalyzed couplings, which minimize heavy metal waste—a major concern in industrial chemistry.

The compound’s structural similarity to known bioactive molecules has also sparked interest in its potential therapeutic applications. For instance, its cyclobutan-1-ol core resembles fragments found in antiviral and anticancer agents. This has led to investigations into its role in targeting protein-protein interactions (PPIs), a cutting-edge area in drug discovery. PPIs are notoriously difficult to modulate, and small molecules like 3-amino-3-(3-bromo-4-methoxyphenyl)cyclobutan-1-ol could provide new avenues for intervention.

From a synthetic perspective, the challenges associated with the preparation of 3-amino-3-(3-bromo-4-methoxyphenyl)cyclobutan-1-ol have driven innovation in organic methodology. Researchers have developed novel routes involving asymmetric catalysis to access enantiomerically pure forms of the compound, addressing the growing need for chiral intermediates in drug development. This aligns with the broader industry shift toward stereoselective synthesis, a topic frequently searched in academic and industrial circles.

Another area of interest is the compound’s potential in material science. The 3-bromo-4-methoxyphenyl group, combined with the rigid cyclobutane ring, could contribute to the design of advanced polymers or liquid crystals. Such applications are particularly relevant in the context of next-generation electronic devices and sustainable materials, which are high-priority topics in both scientific literature and public discourse.

In summary, 3-amino-3-(3-bromo-4-methoxyphenyl)cyclobutan-1-ol (CAS No. 2229239-31-8) represents a multifaceted compound with significant potential across multiple disciplines. Its relevance to drug discovery, green chemistry, and material science ensures its continued prominence in research. As scientists uncover new synthetic strategies and applications, this compound is poised to remain a key player in the advancement of modern chemistry and biotechnology.